Cas no 91341-93-4 (2-(3-methoxy-4-methylphenyl)acetamide)

• Product Name: 2-(3-methoxy-4-methylphenyl)acetamide
• CAS No: 91341-93-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1963185
• PubChem ID: 40084168
• Update Time: 2025-04-21

2-(3-methoxy-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-methylphenyl)acetamide
• 4H-1,2,4-Triazole, 4-methyl-3-methoxy-5-(5-nitro-2-furyl)-
• AG-F-48437
• CTK4I5198
• 4-Methyl-3-methoxy-5-(5-nitro-2-furyl)-s-triazole
• 3-Methoxy-4-methyl-phenylacetamid
• LS-156057
• AC1MI59I
• 3-methoxy-4-methylphenylacetaldehyde
• s-Triazole, 4-methyl-3-methoxy-5-(5-nitro-2-furyl)-
• BRN 1137677
• 3-methoxy-4-methyl-5-(5-nitro-furan-2-yl)-4H-[1,2,4]triazole
• SCHEMBL16480608
• AKOS009092058
• CS-0292919
• Z194976376
• 91341-93-4

• Inchi： 1S/C10H13NO2/c1-7-3-4-8(6-10(11)12)5-9(7)13-2/h3-5H,6H2,1-2H3,(H2,11,12)
• InChI Key： GYPQKLYSSSBKQD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C)CC(N)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų